Cas no 100311-39-5 (Benzoic acid,2-[[4-(dimethylamino)phenyl]methyl]hydrazide)

Benzoic acid,2-[[4-(dimethylamino)phenyl]methyl]hydrazide structure
100311-39-5 structure
Product Name:Benzoic acid,2-[[4-(dimethylamino)phenyl]methyl]hydrazide
CAS No:100311-39-5
MF:C16H19N3O
MW:269.341563463211
CID:201122
PubChem ID:57771
Update Time:2025-04-19

Benzoic acid,2-[[4-(dimethylamino)phenyl]methyl]hydrazide Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-[[4-(dimethylamino)phenyl]methyl]hydrazide
    • BENZOIC ACID, 2-(p-(DIMETHYLAMINO)BENZYL)HYDRAZIDE
    • N-[[4-(dimethylamino)phenyl]methyl]benzohydrazide
    • BRN 0918827
    • N'-[4-(dimethylamino)benzyl]benzohydrazide
    • Benzoicacid, 2-(p-dimethylaminobenzyl)hydrazide (6CI)
    • 100311-39-5
    • N-{[4-(Dimethylamino)phenyl]methyl}benzenecarbohydrazonic acid
    • n'-(4-(dimethylamino)benzyl)benzohydrazide
    • N'-[[4-(dimethylamino)phenyl]methyl]benzohydrazide
    • DTXSID90905378
    • Inchi: 1S/C16H19N3O/c1-19(2)15-10-8-13(9-11-15)12-17-18-16(20)14-6-4-3-5-7-14/h3-11,17H,12H2,1-2H3,(H,18,20)
    • InChI Key: USQXRGHVIIXWOG-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)NNCC1C=CC(=CC=1)N(C)C

Computed Properties

  • Exact Mass: 269.15297
  • Monoisotopic Mass: 269.153
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.4A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.135
  • Boiling Point: 411.6°C at 760 mmHg
  • Flash Point: 202.7°C
  • Refractive Index: 1.61
  • PSA: 44.37
  • LogP: 2.96900
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